Cas no 2694731-97-8 (6-aminobicyclo4.1.1octane-1-carboxylic acid)

6-Aminobicyclo[4.1.1]octane-1-carboxylic acid is a structurally unique bicyclic amino acid characterized by its constrained ring system, which imparts rigidity and stereochemical control in peptide and medicinal chemistry applications. The bicyclo[4.1.1]octane scaffold enhances conformational stability, making it valuable for designing peptidomimetics and bioactive compounds. The presence of both amino and carboxylic acid functional groups allows for versatile incorporation into peptide chains or as a building block for heterocyclic synthesis. Its rigid framework can improve binding affinity and metabolic stability in drug development. This compound is particularly useful in exploring structure-activity relationships and developing novel therapeutics with optimized pharmacokinetic properties.
6-aminobicyclo4.1.1octane-1-carboxylic acid structure
2694731-97-8 structure
Product Name:6-aminobicyclo4.1.1octane-1-carboxylic acid
CAS No:2694731-97-8
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD34474712
CID:5653995
PubChem ID:165927041
Update Time:2025-05-22

6-aminobicyclo4.1.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2694731-97-8
    • 6-aminobicyclo[4.1.1]octane-1-carboxylic acid
    • EN300-37080391
    • EN300-28246887
    • 6-aminobicyclo4.1.1octane-1-carboxylic acid
    • MDL: MFCD34474712
    • Inchi: 1S/C9H15NO2/c10-9-4-2-1-3-8(5-9,6-9)7(11)12/h1-6,10H2,(H,11,12)
    • InChI Key: WMYADXUGVVVSDO-UHFFFAOYSA-N
    • SMILES: OC(C12CCCCC(C1)(C2)N)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3Ų

6-aminobicyclo4.1.1octane-1-carboxylic acid Pricemore >>

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